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Compound of Interest

Compound Name:
1H,1H,2H,3H,3H-

Perfluoroundecan-1,2-diol

CAS No.: 94159-84-9

Cat. No.: B1586760

Get Quote

Compound: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (CAS 94159-84-9) Application:

Reactive Surface Modification of Polyurethane Coatings Document ID: AN-FPU-2026-01[1][2]

Executive Summary
Biofouling on marine substrates leads to significant hydrodynamic drag and fuel penalties.[2]

Traditional biocidal coatings (e.g., TBT) are ecologically hazardous.[1][2] This guide details the

application of 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol (hereafter referred to as PF-Diol-

C11) as a reactive chain extender in the synthesis of Fluorinated Polyurethanes (FPUs).[1][2]

Unlike physical additives that leach out over time, PF-Diol-C11 possesses a 1,2-diol headgroup

that covalently anchors into the polyurethane backbone.[1][2] Simultaneously, its perfluorinated

tail (

) undergoes spontaneous surface segregation during curing, creating a low-surface-energy
"Fouling Release" interface that minimizes organism adhesion without relying on toxicity.[1][2]
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Identity and Structure[1][3][4]
Chemical Name: 1H,1H,2H,3H,3H-Perfluoroundecan-1,2-diol[1][2][3][4][5]

CAS Number: 94159-84-9[1][2][4]

Molecular Formula:

[1][2]

Structural Logic: The molecule consists of a perfluorooctyl tail (

) separated from a hydrophilic 1,2-diol headgroup by a hydrocarbon spacer (

).[1][2]

Tail: Provides hydrophobicity/oleophobicity (Low Surface Energy).[1][2][6]

Head: Provides reactivity with Isocyanates (-NCO).[2]

Solubility & Handling
Due to its amphiphilic fluorinated nature, PF-Diol-C11 exhibits specific solubility behaviors

distinct from standard hydrocarbon diols.

Soluble in: Tetrahydrofuran (THF), Methyl Ethyl Ketone (MEK), Acetone, Dimethylformamide

(DMF).[1][2]

Insoluble in: Water, Hexane, Toluene (cold).[1][2]

Handling: Hygroscopic.[2] Dry under vacuum at 40°C for 4 hours before use in urethane

synthesis to prevent side reactions with moisture.[1][2]

Mechanism of Action
The efficacy of PF-Diol-C11 relies on Surface Segregation.[2] Although the diol is reacted into

the bulk polymer network, thermodynamic drive forces the low-surface-energy fluorinated tails

to migrate to the air-polymer interface during the film-formation (curing) phase.[2]
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Diagram 1: Synthesis and Surface Segregation Workflow
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Caption: Step-wise incorporation of PF-Diol-C11 into the PU backbone, followed by

thermodynamic migration to the surface to form the antifouling layer.[1][2]

Experimental Protocol: Synthesis of FPU Coatings
Objective: Synthesize a Polyurethane coating containing 5 wt% PF-Diol-C11 to achieve a

contact angle >110°.

Reagents[2]
PF-Diol-C11: Dried vacuum/40°C.[2]

Polyol: Polytetramethylene ether glycol (PTMG, Mn=2000), dried.[1][2]

Diisocyanate: Isophorone diisocyanate (IPDI).[1][2][7][8]

Catalyst: Dibutyltin dilaurate (DBTDL).[1][2]

Solvent: Anhydrous MEK or THF.[1][2]

Chain Extender (Co-extender): 1,4-Butanediol (BDO).[1][2][8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1586760/docs?utm_src=pdf-body-img#application-note-surface-active-fluorinated-polyurethanes-for-marine-antifouling
https://www.mdpi.com/2073-4360/11/9/1440
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
https://www.mdpi.com/2073-4360/11/9/1440
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
https://www.mdpi.com/2073-4360/11/9/1440
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
https://www.researchgate.net/publication/263437668_Synthesis_and_Surface_Properties_of_Fluorinated_Polyurethanes
http://journal.bit.edu.cn/zr/en/article/doi/10.15918/j.tbit1001-0645.2020.108
https://www.mdpi.com/2073-4360/11/9/1440
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
https://www.mdpi.com/2073-4360/11/9/1440
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
https://www.mdpi.com/2073-4360/11/9/1440
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4234311.htm
http://journal.bit.edu.cn/zr/en/article/doi/10.15918/j.tbit1001-0645.2020.108
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow (Two-Step Prepolymer Method)
This method ensures controlled incorporation of the fluorinated segments.[2]

Step 1: Prepolymer Formation[1][2]

Charge a 4-neck round bottom flask (equipped with N2 inlet, condenser, mechanical stirrer,

thermometer) with PTMG-2000 (0.02 mol).

Add IPDI (0.06 mol) to achieve an NCO/OH ratio of 3:1 (excess NCO for subsequent chain

extension).[1][2]

Add solvent (MEK) to 40% solid content.[1][2]

Add DBTDL (0.05 wt% of solids).[1][2]

Heat to 80°C and stir for 2-3 hours.

Validation: Titrate free NCO content (ASTM D2572) to confirm theoretical conversion.[1][2]

Step 2: Fluorinated Chain Extension

Dissolve PF-Diol-C11 (calculated for 5 wt% of total resin) and 1,4-BDO (stoichiometric

balance) in minimal MEK.[2]

Cool the prepolymer solution to 60°C.

Dropwise add the Diol/BDO mixture over 30 minutes.

Raise temperature back to 75-80°C and react until the NCO peak in FTIR (

) disappears (or reaches target if NCO-terminated curing is desired).

Note: If making a thermoplastic elastomer, react until NCO is gone.[1][2] If making a

moisture-cure coating, leave residual NCO.[1][2]
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To maximize antifouling performance, the curing process must allow time for fluorine migration.

[1][2]

Substrate: Glass slides or sandblasted steel (cleaned with acetone).[1][2]

Application: Spin coating (1500 rpm, 30s) or drawdown bar.

Thermal Annealing (Critical):

Flash off solvent at Room Temp (30 min).[1][2]

Cure at 60°C for 24 hours.

Why? Slow solvent evaporation and thermal energy promote the mobility of the fluorinated

tails to the air interface before the network locks them in place.[1][2]

Characterization & Validation
Use these metrics to verify the coating's quality and predicted performance.

Table 1: Critical Quality Attributes (CQA)
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Parameter Method Target Value Significance

Water Contact Angle

(WCA)
Goniometry (Static) > 105°

Indicates

hydrophobicity.[1][2]

Hexadecane Contact

Angle
Goniometry > 60°

Indicates

oleophobicity

(resistance to oil/fuel).

[2]

Surface Energy (

)
Owens-Wendt Method < 20 mN/m

Critical threshold for

fouling release.[2]

Surface F/C Ratio

XPS (X-ray

Photoelectron

Spectroscopy)

High (> Bulk)

Confirms surface

segregation of PF-

Diol-C11.[2]

Adhesion Strength
ASTM D3359 (Cross-

hatch)
4B - 5B

Ensures coating

durability in marine

environments.[2]

Antifouling Performance Assay
Protocol: Static Bacterial Adhesion Test Organism:Pseudomonas sp.[2] or E. coli (Marine

broth).[1][2]

Sterilization: Sterilize coated slides with 70% ethanol; rinse with sterile PBS.

Incubation: Immerse slides in bacterial suspension (

CFU/mL) for 24 hours at 25°C (static condition).

Rinsing: Gently rinse with PBS to remove loosely bound cells (simulates low shear).[1][2]

Staining: Stain with Crystal Violet (0.1%) or SYTO 9 (fluorescence).[1][2]

Quantification:

Microscopy:[2] Count cells per field of view.[1][2]
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Spectroscopy:[2][7] Elute stain with acetic acid and measure Absorbance at 590 nm.[2]

Success Criteria: >80% reduction in adhesion compared to uncoated PU control.

Diagram 2: Antifouling Mechanism (Fouling Release)
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Caption: The "Fouling Release" mechanism where low surface energy prevents strong

biological adhesion, allowing water shear to clean the surface.[1][2]

Troubleshooting & Optimization
Issue: Hazy Film.
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Cause: Phase separation between the fluorinated segment and the hydrocarbon polyol.[1]

[2]

Solution: Increase the "Hard Segment" content (IPDI/BDO) to compatibilize, or use a co-

solvent like DMF during synthesis.[1][2] Ensure PF-Diol-C11 is <10 wt%.[2]

Issue: Low Contact Angle.

Cause: Curing was too fast or temperature too low; Fluorine didn't migrate.[2]

Solution: Extend the annealing time at 60-70°C.

Issue: Poor Adhesion to Substrate.

Cause: Fluorine migrated to the substrate interface (rare but possible) or surface

contamination.[1][2]

Solution: Use a non-fluorinated primer layer (e.g., epoxy-silane) before applying the FPU

topcoat.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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